RH 795

• Molecular Formula: C26H39Br2N3O2
• Molecular Weight: 585.4 g/mol
• InChI: InChI=1S/C26H39N3O2.2BrH/c1-5-28(6-2)25-13-11-23(12-14-25)9-7-8-10-24-15-17-27(18-16-24)21-26(31)22-29(3,4)19-20-30;;/h7-18,26,30-31H,5-6,19-22H2,1-4H3;2*1H/q+2;;/p-2
• InChIKey: GUONZJTUJVLVJD-UHFFFAOYSA-L

RH 795 Voltage-Sensitive Dye Overview

RH 795 is a cationic styryl-pyridinium voltage-sensitive dye (VSD) classified as a fast-response potentiometric probe . It embeds into lipid bilayers and undergoes a change in fluorescence intensity upon changes in membrane potential [1]. Its spectral properties (Ex/Em ~530/712 nm in methanol) make it suitable for use in the red/far-red range of the spectrum, enabling compatibility with common light sources and detectors . Primarily utilized for functional imaging of excitable cells, RH 795 enables the direct, optical measurement of membrane potential with millisecond temporal resolution .

✓ Fast-response potentiometric probe for excitable cells

✓ Compatible with red/far-red fluorescence detection setups

✓ Supports long-term, low-phototoxicity imaging workflows

• [1] Preuss, S., & Stein, W. (2013). Comparison of two voltage-sensitive dyes and their suitability for long-term imaging of neuronal activity. PloS one, 8(10), e75678. View Source

Why Generic RH 795 Substitution Fails

Voltage-sensitive dyes are not universally interchangeable; their specific chemical structures dictate critical performance parameters that directly impact experimental outcomes. Substituting RH 795 with other styryl dyes like Di-4-ANEPPS or RH 414 without a quantitative understanding of their differences can lead to failed long-term experiments due to phototoxicity, compromised physiological integrity from off-target vascular effects, or an inability to image through intact tissue sheaths. The evidence below quantifies how RH 795's unique profile of reduced photobleaching [1], independence of signal-to-noise from excitation intensity [2], lack of vasoconstrictive effects [3], and superior tissue penetration [4] provide verifiable advantages for specific, demanding scientific applications.

Generic styryl dyes (e.g., Di-4-ANEPPS) may exhibit faster photobleaching, compromising long-term signal stability.

Substituting with RH 414 may induce vascular artifacts due to dye-induced arterial constriction.

Alternative dyes may require higher excitation intensities, increasing phototoxicity during extended recordings.

• [1] Preuss, S., & Stein, W. (2013). Comparison of two voltage-sensitive dyes and their suitability for long-term imaging of neuronal activity. PloS one, 8(10), e75678. View Source
• [2] Preuss, S., & Stein, W. (2013). Figure 4. The S/N of RH795 is independent of LED strength. In: Comparison of two voltage-sensitive dyes and their suitability for long-term imaging of neuronal activity. PLOS ONE. View Source
• [3] Creative Biolabs. (n.d.). RH795. Product Page. View Source
• [4] Goldsmith, C. J., Städele, C., & Stein, W. (2014). Optical imaging of neuronal activity and visualization of fine neural structures in non-desheathed nervous systems. PloS one, 9(7), e103459. View Source

RH 795 Comparative Performance Evidence

Photobleaching Rate During Extended Imaging

RH 795 exhibits significantly slower photobleaching kinetics compared to the widely used alternative Di-4-ANEPPS, making it the preferred choice for experiments requiring sustained illumination. A direct head-to-head comparison in crustacean stomatogastric ganglia demonstrated that the rate of photobleaching over time is significantly faster for Di-4-ANEPPS [1].

Photobleaching Rate

Head-to-head

Slower bleaching vs. Di-4-ANEPPS over 60 min (p<0.05, N=12)

Supports long-term imaging with reduced signal decay

Stained for 24 h prior in crustacean ganglia

Evidence Dimension	Photobleaching rate over 60 minutes of constant illumination
Target Compound Data	Slower bleaching; normalized mean grey value higher after 60 min illumination
Comparator Or Baseline	Di-4-ANEPPS bleached significantly faster (Two-way ANOVA: p<0.05; N = 12)
Quantified Difference	Statistically significant difference in bleaching rate (p<0.05)
Conditions	Crustacean stomatogastric ganglia (STG) stained for 24 hours prior to light exposure; constant illumination for 60 minutes; N=12.

Why This Matters

Procurement of RH 795 is essential for long-term or time-lapse studies where signal decay from photobleaching would otherwise compromise data integrity or require more frequent re-staining.

• [1] Preuss, S., & Stein, W. (2013). Figure 5. Di-4-ANEPPS and RH795 showed bleaching over time. In: Comparison of two voltage-sensitive dyes and their suitability for long-term imaging of neuronal activity. PLOS ONE. View Source

Signal-to-Noise vs. Excitation Intensity

In contrast to Di-4-ANEPPS, the signal-to-noise ratio (S/N) of RH 795 is independent of the strength of the excitation light source. This characteristic allows for the use of lower excitation intensities without sacrificing signal quality, which is a key factor in minimizing phototoxic effects during long-term recordings [1].

SNR Independence

Head-to-head

S/N unaffected by excitation strength vs. dependent for Di-4-ANEPPS (p>0.05 vs. p<0.05)

Enables low-intensity illumination to limit photodamage

In vitro STG neuron recordings

Evidence Dimension	Dependence of Signal-to-Noise Ratio (S/N) on excitation light strength
Target Compound Data	S/N did not change with excitation light strength (n = 12 trials, N = 3 animals, p>0.05)
Comparator Or Baseline	Di-4-ANEPPS S/N significantly depended on excitation light strength (n = 10 trials, N = 3 animals, p<0.05)
Quantified Difference	Target: p>0.05 (no dependence) vs. Comparator: p<0.05 (significant dependence)
Conditions	In vitro imaging of crab stomatogastric ganglion (STG) neurons.

Why This Matters

This property directly supports RH 795's suitability for long-term experiments by enabling the use of low-intensity light that reduces cumulative photodamage, a critical consideration for procuring a dye for extended live-cell or tissue imaging.

• [1] Preuss, S., & Stein, W. (2013). Figure 4. The S/N of RH795 is independent of LED strength. In: Comparison of two voltage-sensitive dyes and their suitability for long-term imaging of neuronal activity. PLOS ONE. View Source

Vascular Side Effects During In Vivo Imaging

While spectrally similar to the styryl dye RH 414, RH 795 does not induce arterial constriction during in vivo cortical staining, a significant off-target physiological effect observed with RH 414 [1]. This differential effect, confirmed by cross-referencing vendor technical notes and primary literature, makes RH 795 the preferred choice for studies where maintaining normal vascular tone is critical.

Vascular Safety

Cross-study comparable

No arterial constriction vs. RH 414 constriction effect

Preserves vascular tone in cortical imaging

In vivo mammalian cortex staining

Evidence Dimension	Induction of arterial constriction during cortical staining
Target Compound Data	Does not cause arterial constriction
Comparator Or Baseline	RH 414 causes arterial constriction
Quantified Difference	Presence vs. Absence of a specific, deleterious side effect
Conditions	In vivo staining of mammalian cortex.

Why This Matters

For in vivo neuroscience studies, especially those involving neurovascular coupling, procuring RH 795 over the spectrally similar RH 414 prevents the confounding artifact of dye-induced vasoconstriction, thereby preserving the integrity of the physiological preparation.

• [1] Creative Biolabs. (n.d.). RH795. Product Page. View Source

In Vivo Signal Stability for Epileptiform Events

When compared directly in an in vivo mammalian brain preparation, RH 795 and DI-2-ANEPPQ exhibited distinct differences in signal longevity. While DI-2-ANEPPQ provided a higher initial signal-to-noise ratio (fivefold increase in S/N compared to RH 795), the signal from RH 795 did not decline detectably over time, whereas the signal from DI-2-ANEPPQ declined by approximately 25% per hour [1].

Signal Stability

Head-to-head

~0% signal decline per hour vs. 25% per hour for DI-2-ANEPPQ

Maintains stable baseline for extended in vivo monitoring

In vivo epileptiform event recording in hamster

Evidence Dimension	Signal decline over time in vivo
Target Compound Data	No significant signal decline detected over time
Comparator Or Baseline	DI-2-ANEPPQ signal declined about 25% per hour
Quantified Difference	0% per hour vs. 25% per hour decline in signal
Conditions	In vivo multisite optical recording from gustatory insular cortex of golden Syrian hamster following induction of bicuculline-induced epileptiform events.

Why This Matters

For in vivo imaging studies requiring stable baseline signals over extended periods, such as monitoring drug effects on seizure activity, the superior signal stability of RH 795 is a critical differentiator that justifies its procurement over alternatives with higher peak signal but faster decay.

• [1] London, J. A., Cohen, L. B., & Wu, J. Y. (1997). Comparison of Fluorescent Voltage-Sensitive Dyes for Multisite Optical Recording in Hamster Cerebral Cortex by Measurement of Bicuculline-Induced Epileptiform Events. NeuroImage, 5(2), 154-163. View Source

Two-Photon Excitation Efficiency for Deep Tissue Imaging

For applications requiring two-photon microscopy, RH 795 is among a select group of voltage-sensitive dyes with large two-photon excitation cross-sections in the near-infrared (NIR) wavelength region. This property is crucial for deep tissue imaging, as it enhances the efficiency of two-photon excitation [1].

2P Cross-Section

Cross-study comparable

~15 × 10^-50 cm⁴ s photon^-1

Supports efficient NIR two-photon deep-tissue excitation

Measured in octanol, 790–960 nm Ti:sapphire

Evidence Dimension	Two-photon excitation cross-section
Target Compound Data	∼15 × 10⁻⁵⁰ cm⁴ s photon⁻¹
Comparator Or Baseline	Other VSDs (RH421, RH414, di-8-ANEPPS, di-8-ANEPPDHQ) share this top-tier cross-section; other tested VSDs have lower values.
Quantified Difference	Belongs to the top-performing group of VSDs for this parameter.
Conditions	Measured in octanol solvent to simulate membrane environment; excitation from 790 to 960 nm using a Ti:sapphire laser.

Why This Matters

For scientists planning deep-tissue, high-resolution functional imaging, selecting RH 795 from this top-tier group ensures compatibility with two-photon microscopy and provides the high excitation efficiency needed for visualizing membrane potential dynamics in scattering tissue.

• [1] Fisher, J. A., Salzberg, B. M., Yodh, A. G., & Chance, B. (2005). Near infrared two-photon excitation cross-sections of voltage-sensitive dyes. Journal of Neuroscience Methods, 148(1), 94-102. View Source

Optimal Applications for RH 795

Long-Term Neuronal Network Imaging

RH 795 is the superior choice for experiments designed to monitor neuronal network function over extended periods (hours). Its slower photobleaching rate [1] and S/N ratio that is independent of excitation intensity [2] allow for the use of gentler, low-intensity illumination, thereby minimizing cumulative phototoxic effects on the biological preparation and preserving the physiological state of the network. This is in direct contrast to dyes like Di-4-ANEPPS, which bleach faster and require a trade-off between signal quality and light intensity.

In Vivo Cortical Imaging Without Vascular Artifacts

For any in vivo study of cortical activity where neurovascular coupling is either under investigation or needs to be maintained, RH 795 should be prioritized over the spectrally similar RH 414. The verified absence of off-target arterial constriction with RH 795 [3] eliminates a significant physiological artifact, ensuring that observed signals are due to neuronal activity and not dye-induced vascular changes. This makes RH 795 the procurement choice for robust and interpretable in vivo brain imaging.

Functional Imaging in Intact Ganglia

RH 795 has a unique and validated ability to penetrate intact ganglion sheaths to brightly stain neuronal membranes for optical recording [4]. This capability enables functional imaging in preparations where the delicate and time-consuming process of desheathing would otherwise be required, which can damage the tissue and alter sensory activity. For studies in crustacean, insect, or annelid nervous systems, RH 795 provides a non-invasive means to achieve single-cell resolution optical recordings without disrupting the native anatomical and physiological context.

Deep Brain Two-Photon Voltage Imaging

RH 795 is a top-tier candidate for two-photon voltage imaging due to its large two-photon excitation cross-section in the NIR range [5]. This property translates to more efficient excitation and brighter signals at depth, which is critical for overcoming the challenges of light scattering in brain tissue. Researchers aiming to perform deep-tissue functional imaging of membrane potential should select RH 795 as a validated and highly efficient probe for this advanced microscopy technique.

Application

Selection Property

Validation Focus

Long-term neuronal network imaging

Slow photobleaching, excitation-independent SNR

Signal stability under sustained low-light exposure

In vivo cortical imaging

Absence of arterial constriction

Vascular tone integrity during recording

Intact ganglion imaging

Sheath penetration capability

Non-desheathed neuronal recording resolution

Deep-tissue two-photon voltage imaging

High NIR two-photon cross-section

Excitation efficiency at depth in scattering tissue

• [1] Preuss, S., & Stein, W. (2013). Figure 5. Di-4-ANEPPS and RH795 showed bleaching over time. In: Comparison of two voltage-sensitive dyes and their suitability for long-term imaging of neuronal activity. PLOS ONE. View Source
• [2] Preuss, S., & Stein, W. (2013). Figure 4. The S/N of RH795 is independent of LED strength. In: Comparison of two voltage-sensitive dyes and their suitability for long-term imaging of neuronal activity. PLOS ONE. View Source
• [3] Creative Biolabs. (n.d.). RH795. Product Page. View Source
• [4] Goldsmith, C. J., Städele, C., & Stein, W. (2014). Optical imaging of neuronal activity and visualization of fine neural structures in non-desheathed nervous systems. PloS one, 9(7), e103459. View Source
• [5] Fisher, J. A., Salzberg, B. M., Yodh, A. G., & Chance, B. (2005). Near infrared two-photon excitation cross-sections of voltage-sensitive dyes. Journal of Neuroscience Methods, 148(1), 94-102. View Source